2-{[5-(diphenylmethyl)-4-hydroxy-6-oxo-1,6-dihydro-2-pyrimidinyl]thio}-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-[(5-benzhydryl-4-hydroxy-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C26H23N3O3S/c1-17-10-8-9-15-20(17)27-21(30)16-33-26-28-24(31)23(25(32)29-26)22(18-11-4-2-5-12-18)19-13-6-3-7-14-19/h2-15,22H,16H2,1H3,(H,27,30)(H2,28,29,31,32)
• InChI Key: WGZVNDXHBOZRMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CSC2=NC(=C(C(=O)N2)C(C3=CC=CC=C3)C4=CC=CC=C4)O
• Molecular Formula: C26H23N3O3S
• Molecular Weight: 457.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to the one often involves complex reactions, including the formation of thioacetamides and their derivatives. For example, the crystal structures of related 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides exhibit a folded conformation around the methylene C atom of the thioacetamide bridge, indicating the intricate synthetic pathways involved in creating such molecules (Subasri et al., 2016).

Molecular Structure Analysis

Molecular structure analysis of compounds within this class has revealed folded conformations due to intramolecular hydrogen bonding, which stabilizes their structure. This is exemplified in molecules like 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide, where the pyrimidine ring inclines towards the benzene ring, showcasing the complex interactions within these molecules (Subasri et al., 2016).

Chemical Reactions and Properties

The chemical reactivity of such compounds involves interactions that can lead to various biological activities. For instance, derivatives of thiosubstituted pyrimidinones have been synthesized to evaluate their pharmacological profiles, indicating a wide range of chemical reactivity and properties relevant to medical chemistry (Ranise et al., 1997).

Physical Properties Analysis

While specific data on the physical properties of "2-{[5-(diphenylmethyl)-4-hydroxy-6-oxo-1,6-dihydro-2-pyrimidinyl]thio}-N-(2-methylphenyl)acetamide" is not directly available, related compounds exhibit characteristics such as solubility, melting points, and crystalline structures that are crucial for understanding their behavior in various environments and potential applications.

Chemical Properties Analysis

The chemical properties of such compounds are largely defined by their functional groups and molecular framework. The presence of thioacetamide bridges, pyrimidine rings, and substituted phenyl groups contribute to a wide range of chemical behaviors, including potential antibacterial and antifungal activities, as indicated in related research efforts (Hossan et al., 2012).

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Unfortunately, without more specific information, it’s difficult to predict the exact mechanism.